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Compound of Interest

Compound Name: Noratherosperminine

Cat. No.: B12377843

A comprehensive review of scientific literature reveals a notable absence of published studies
on the in vitro and in vivo activity of Noratherosperminine. Despite its identification as an
alkaloid isolated from the bark of Atherosperma moschatum, research detailing its biological
effects, mechanistic pathways, and the correlation between laboratory and whole-organism
studies is not publicly available at this time.

Noratherosperminine, also referred to as N-Demethylatherosperminine, is a recognized
chemical entity with the molecular formula C19H21NO2 and a registered CAS number of 74606-
53-4. Its isolation from Atherosperma moschatum, a species of flowering plant in the family
Atherospermataceae, has been documented. However, beyond its basic chemical identification
and source, there is a significant void in the scientific domain regarding its pharmacological
properties.

This lack of data prevents the construction of a comparative guide on the in vitro and in vivo
correlation of Noratherosperminine's activity. Such a guide would necessitate quantitative
data from various experimental assays, detailed protocols of these experiments, and an
understanding of the signaling pathways through which Noratherosperminine may exert its
effects. As no such studies have been published, the core requirements for this topic, including
data tables and pathway diagrams, cannot be fulfilled.

For researchers, scientists, and drug development professionals interested in
Noratherosperminine, this represents an untapped area of investigation. Future research
would need to first establish the foundational in vitro activity of this alkaloid. This would likely
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involve a battery of assays to screen for potential therapeutic effects, such as antimicrobial,
anti-inflammatory, or cytotoxic activities. Following the identification of any significant in vitro
effects, subsequent in vivo studies in appropriate animal models would be required to assess
its efficacy, safety, and pharmacokinetic profile. Only after the completion of such
comprehensive studies could a meaningful correlation between its in vitro and in vivo activities
be established.

Until such research is conducted and published, any discussion on the in vitro and in vivo
correlation of Noratherosperminine's activity remains speculative. The scientific community
awaits initial studies to shed light on the potential biological functions of this natural compound.

« To cite this document: BenchChem. [Correlating Noratherosperminine Activity: A Review of
Currently Unavailable Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377843#in-vitro-and-in-vivo-correlation-of-
noratherosperminine-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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